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Compound of Interest

Compound Name: MQA-P

Cat. No.: B12392943 Get Quote

Disclaimer: The substance "MQA-P" is not a recognized standard chemical identifier. Based on

search query analysis, it is highly probable that "MQA-P" is a colloquial or internal reference to

Methaqualone or a related analogue. This guide is therefore based on the available scientific

and safety data for Methaqualone. Researchers and drug development professionals should

exercise extreme caution and verify the identity of their specific compound before applying

these guidelines.

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological properties of Methaqualone, a quinazolinone-class central nervous system

depressant. The information is intended for researchers, scientists, and drug development

professionals working with this controlled substance.

Chemical and Physical Properties
Methaqualone is a crystalline solid.[1] Its key chemical and physical properties are summarized

in the table below for easy reference. This data is crucial for understanding its behavior under

various experimental conditions and for developing appropriate handling and storage protocols.
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Property Value Source

Chemical Name

2-methyl-3-(2-

methylphenyl)-4(3H)-

quinazolinone

[2]

CAS Number 72-44-6 [2]

Molecular Formula C₁₆H₁₄N₂O [1]

Molecular Weight 250.30 g/mol [2]

Melting Point 114-116 °C [2]

Appearance White crystalline powder [1]

Solubility

Practically insoluble in water.

Soluble in ethanol, ether, and

chloroform.[2]

[1][2]

pKa 2.53 [1]

Toxicological Data
Methaqualone is a potent sedative-hypnotic with a high potential for abuse and overdose.[3] Its

toxic effects are primarily due to its depression of the central nervous system. The following

table summarizes key toxicological data.
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Parameter Value Species Route Source

LD₅₀ (Lethal

Dose, 50%)
255 mg/kg Rat Oral [2]

Lethal Dose

(Human)
~8000 mg Human Oral [3]

Coma-inducing

Dose (Human)

~2000 mg (with

alcohol)
Human Oral [3]

Peak Plasma

Concentration

Reached within a

few hours
Human Oral [3]

Elimination Half-

life
20-60 hours Human - [3]

Symptoms of Overdose:

Delirium[3]

Convulsions[3]

Hypertonia and hyperreflexia[3]

Vomiting[3]

Kidney failure[3]

Respiratory depression leading to coma or death[3]

Safety and Handling Guidelines
Due to its hazardous nature and status as a controlled substance, strict safety protocols must

be followed when handling Methaqualone in a research setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being undertaken. The following diagram outlines a general workflow for selecting
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PPE.

Risk Assessment

PPE Selection Verification

Identify Experimental Procedure

Assess Hazard Level
(e.g., quantity, aerosolization potential)

Standard Laboratory Coat
Chemical-resistant Gloves

(specify type based on solvent)
Safety Glasses with Side Shields

or Goggles
Respiratory Protection

(e.g., N95, Fume Hood)

If aerosolization is possible
or handling powders

Consult Safety Data Sheet (SDS)
for specific recommendations

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Engineering Controls
Fume Hood: All work with solid Methaqualone or concentrated solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: The laboratory should have adequate general ventilation.

Storage and Disposal
The following diagram illustrates the proper storage and disposal pathway for Methaqualone.
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Storage

Use

Disposal

Receive Compound

Store in a locked, secure, and
designated controlled substance cabinet.

Keep container tightly closed.

Weighing and Solution Preparation
(in a fume hood)

Experimental Use

Collect waste in a designated,
properly labeled hazardous waste container.

Dispose of through the institution's
Environmental Health and Safety (EHS) office

in accordance with federal and local regulations.

Click to download full resolution via product page

Caption: Recommended storage and disposal pathway for Methaqualone.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. The

container should be tightly sealed.[4][5]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Contact your institution's environmental health and safety department for
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specific guidance.

Spill and Exposure Procedures
Spill: In case of a spill, evacuate the area and prevent entry. Wear appropriate PPE,

including respiratory protection. Absorb the spill with an inert material and place it in a sealed

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete.

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Mechanism of Action
Methaqualone acts as a positive allosteric modulator of the GABAA receptor.[1] This action

enhances the effect of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA),

leading to central nervous system depression. The following diagram illustrates this

relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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